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Abstract

BAY 1129980, also known as Lupartumab Amadotin, is an antibody-drug conjugate (ADC) that
has been investigated for the treatment of C4.4A (LYPD3) expressing tumors, such as non-
small cell lung cancer.[1][2][3][4] This document provides a detailed protocol for the synthesis
of BAY 1129980, which involves the conjugation of the cytotoxic auristatin derivative to the fully
human C4.4A-targeting monoclonal antibody, BAY 1135626, via a noncleavable alkyl hydrazide
linker.[2] The resulting ADC exhibits a drug-to-antibody ratio (DAR) of approximately 4.[1][5]

Introduction

Antibody-drug conjugates are a class of biopharmaceutical drugs designed as a targeted
therapy for treating cancer. Unlike chemotherapy, ADCs are intended to target and kill tumor
cells while sparing healthy cells. BAY 1129980 is comprised of three key components:

e Monoclonal Antibody: BAY 1135626 is a human IgG1 antibody that specifically targets the
C4.4A (LYPD3) antigen, which is overexpressed in various solid tumors.
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o Cytotoxic Payload: A potent auristatin W derivative that inhibits microtubule polymerization,
leading to cell cycle arrest and apoptosis.[1]

» Linker: A noncleavable alkyl hydrazide linker that connects the antibody to the cytotoxic
payload, ensuring stability in circulation and release of the payload upon internalization into
the target cancer cell.[1][6]

The synthesis of BAY 1129980 is achieved through the conjugation of the payload to the
cysteine residues of the antibody.

Quantitative Data Summary

The following table summarizes the in vitro potency of BAY 1129980 in various C4.4A-
expressing cancer cell lines.

Cell Line Cancer Type IC50 (nM)
hC4.4A:A549 Lung Cancer (transfected) 0.05
NCI-H292 Lung Cancer 0.6

Data represents the half-maximal inhibitory concentration (IC50) of cell viability after 72 hours
of treatment with BAY 1129980.[2]

Experimental Protocol: Synthesis of BAY 1129980

This protocol describes the general steps for the conjugation of the auristatin derivative to the
BAY 1135626 antibody.

Materials:

BAY 1135626 monoclonal antibody

Auristatin W derivative with linker

Reducing agent (e.g., TCEP)

Oxidizing agent (e.g., dehydroascorbic acid)
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e Quenching agent (e.g., N-acetylcysteine)

 Purification system (e.g., size exclusion chromatography)
e Reaction buffers and solvents

Procedure:

e Antibody Reduction: The BAY 1135626 antibody is partially reduced to expose the cysteine
residues for conjugation. This is typically achieved by incubation with a reducing agent like
TCEP at a specific molar ratio and temperature.

o Payload Conjugation: The activated auristatin W derivative-linker is added to the reduced
antibody solution. The reaction is allowed to proceed for a set amount of time to achieve the
desired drug-to-antibody ratio.

o Oxidation: A mild oxidizing agent is added to re-oxidize any remaining free thiols and
stabilize the conjugate.

e Quenching: The reaction is quenched by the addition of a quenching agent to cap any
unreacted linkers.

 Purification: The resulting BAY 1129980 ADC is purified from unconjugated antibody, free
payload, and other reaction components using a suitable chromatography method such as
size exclusion chromatography.

o Characterization: The purified ADC is characterized to determine the drug-to-antibody ratio
(DAR), purity, and concentration.

Visualizations

Mechanism of Action of BAY 1129980
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Caption: Mechanism of action of BAY 1129980.

Synthetic Workflow for BAY 1129980
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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